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N-Methyl-1-(10H-phenothiazin-10-

yl)propan-2-amine

CAS No.: 37707-23-6

Cat. No.: B1209213
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of N-Desmethyl Promethazine, a

primary metabolite of the first-generation antihistamine, promethazine. As the study of drug

metabolites is critical for understanding the overall pharmacological and toxicological profile of

a parent compound, this document synthesizes the known information about N-Desmethyl

Promethazine and provides detailed experimental protocols for its further investigation.

Introduction: The Significance of N-Desmethyl
Promethazine
Promethazine, a phenothiazine derivative, is a widely used medication with a complex

pharmacological profile, exhibiting potent antihistaminic, sedative, antiemetic, and

anticholinergic effects.[1] Its therapeutic actions and side effects are attributed to its interaction

with a range of receptors, including histamine H1, dopamine D2, and muscarinic acetylcholine
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receptors.[2][3] Like many centrally acting drugs, promethazine undergoes extensive

metabolism in the liver, primarily mediated by cytochrome P450 enzymes, particularly CYP2D6.

[4] One of the principal metabolic pathways is N-demethylation, resulting in the formation of N-

Desmethyl Promethazine, also known as norpromethazine.[2][4][5]

The biological activity of drug metabolites can significantly influence the parent drug's efficacy

and safety profile. Metabolites may possess similar, reduced, or enhanced activity at the parent

drug's targets, or they may exhibit novel pharmacological properties. Therefore, a thorough

understanding of the biological activity of N-Desmethyl Promethazine is essential for a

complete characterization of promethazine's in vivo actions. This guide will explore the

anticipated pharmacological profile of N-Desmethyl Promethazine, drawing inferences from the

known effects of N-demethylation on other phenothiazines, and will provide detailed

methodologies for its empirical investigation.

Physicochemical Properties and Synthesis
A foundational understanding of N-Desmethyl Promethazine begins with its chemical and

physical characteristics.

Property Value Source

Chemical Name
N-methyl-1-(10H-phenothiazin-

10-yl)propan-2-amine
[6]

Synonyms

Nor1-Promethazine,

Norpromethazine,

Promethazine EP Impurity C

[6][7]

Molecular Formula C₁₆H₁₈N₂S [6]

Molecular Weight 270.39 g/mol [6]

CAS Number 37707-23-6 [6]

Appearance Light Brown to Beige Solid [8]

Solubility
Sparingly soluble in DMSO

and Ethanol
[7]
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Synthesis of N-Desmethyl Promethazine
While N-Desmethyl Promethazine is commercially available as a research chemical,

understanding its synthesis from the parent compound is valuable for research purposes. A

common laboratory-scale synthesis involves the chemical demethylation of promethazine.

Diagram of the Synthesis of N-Desmethyl Promethazine from Promethazine:

Promethazine

Demethylation Reaction
(e.g., with m-chloroperbenzoic acid)

N-Desmethyl Promethazine

Click to download full resolution via product page

Caption: Synthetic pathway from Promethazine to N-Desmethyl Promethazine.

Experimental Protocol: Synthesis of N-Desmethyl Promethazine

This protocol is adapted from a general method for the N-demethylation of phenothiazine

drugs.[3]

Dissolution: Dissolve a known quantity of promethazine hydrochloride in a suitable organic

solvent, such as dichloromethane.

Reaction Initiation: Add a demethylating agent, such as m-chloroperbenzoic acid, to the

solution. The reaction is typically carried out at room temperature with stirring.

Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or

high-performance liquid chromatography (HPLC) until the starting material is consumed.
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Work-up: Upon completion, quench the reaction by adding a reducing agent, such as sodium

sulfite solution.

Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane) to

isolate the product.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Characterization: Confirm the identity and purity of the synthesized N-Desmethyl

Promethazine using techniques such as mass spectrometry and nuclear magnetic

resonance (NMR) spectroscopy.

Pharmacodynamics: Anticipated Receptor
Interactions
Direct quantitative data on the receptor binding affinities of N-Desmethyl Promethazine are not

readily available in the public domain. However, based on the pharmacology of promethazine

and the known effects of N-demethylation on other phenothiazine derivatives, we can formulate

a well-grounded hypothesis regarding its likely biological activity. N-demethylation can alter the

affinity of a ligand for its receptor, sometimes leading to a more or less potent compound, or

even a shift in receptor selectivity.

Histamine H1 Receptor Affinity
Promethazine is a potent histamine H1 receptor antagonist, which is the basis for its

antihistaminic effects.[2] It is highly probable that N-Desmethyl Promethazine retains significant

affinity for the H1 receptor. The removal of a methyl group from the tertiary amine may slightly

alter the binding kinetics and affinity.

Diagram of Competitive Radioligand Binding Assay:
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Caption: Principle of a competitive radioligand binding assay.

Experimental Protocol: In Vitro Radioligand Binding Assay for Histamine H1 Receptor

This protocol outlines a standard procedure to determine the binding affinity (Ki) of N-

Desmethyl Promethazine for the histamine H1 receptor.[9][10][11]

Receptor Preparation: Prepare cell membrane homogenates from a cell line expressing the

human histamine H1 receptor (e.g., HEK293 or CHO cells). Determine the protein

concentration of the membrane preparation using a suitable method (e.g., BCA protein

assay).

Assay Setup: In a 96-well plate, add the following to each well in the specified order:

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

A fixed concentration of a suitable radioligand (e.g., [³H]-mepyramine).

Increasing concentrations of N-Desmethyl Promethazine (the competitor).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 17 Tech Support

https://www.benchchem.com/product/b1209213/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-biological-activity-of-n-desmethyl-promethazine
https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c02043
https://www.giffordbioscience.com/wp-content/uploads/2019/02/Radioligand_binding_assay_protocol_document.pdf
https://pubmed.ncbi.nlm.nih.gov/2936821/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For determining non-specific binding, add a high concentration of a known H1 antagonist

(e.g., mianserin) to a set of wells.

Initiate the binding reaction by adding the cell membrane preparation.

Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to

reach equilibrium (e.g., 60 minutes) with gentle agitation.

Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters

(e.g., GF/C) using a cell harvester. This separates the receptor-bound radioligand from the

unbound radioligand.

Washing: Wash the filters rapidly with ice-cold wash buffer to remove any non-specifically

bound radioligand.

Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and

quantify the radioactivity using a liquid scintillation counter.

Data Analysis: Calculate the specific binding at each concentration of N-Desmethyl

Promethazine by subtracting the non-specific binding from the total binding. Plot the specific

binding as a function of the competitor concentration and fit the data to a one-site

competition model to determine the IC50 value. The Ki value can then be calculated using

the Cheng-Prusoff equation.

Dopamine D2 Receptor Affinity
Promethazine exhibits antagonist activity at dopamine D2 receptors, contributing to its

antiemetic and weak antipsychotic effects.[3][12] The N-demethylated metabolites of other

phenothiazine antipsychotics, such as chlorpromazine, have been shown to retain significant

affinity for D2 receptors.[7] Therefore, it is plausible that N-Desmethyl Promethazine also acts

as a D2 receptor antagonist.

Experimental Protocol: In Vitro Radioligand Binding Assay for Dopamine D2 Receptor

A similar radioligand binding assay as described for the H1 receptor can be performed to

determine the affinity of N-Desmethyl Promethazine for the D2 receptor. A common radioligand

for this assay is [³H]-spiperone.
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Muscarinic Acetylcholine Receptor Affinity
The anticholinergic side effects of promethazine, such as dry mouth and blurred vision, are due

to its antagonism of muscarinic acetylcholine receptors.[2] The affinity of phenothiazines and

their metabolites for muscarinic receptors can vary.[13] It is important to characterize the

muscarinic receptor binding profile of N-Desmethyl Promethazine to understand its potential

contribution to the overall anticholinergic burden of promethazine.

Experimental Protocol: In Vitro Radioligand Binding Assay for Muscarinic Receptors

A competitive radioligand binding assay can be conducted using a non-selective muscarinic

antagonist radioligand such as [³H]-quinuclidinyl benzilate ([³H]-QNB) to assess the overall

affinity for muscarinic receptors.

Pharmacokinetics: Metabolism and Distribution
In Vitro Metabolism
N-Desmethyl Promethazine is a product of the hepatic metabolism of promethazine.[2][4][14]

Understanding the kinetics of its formation is crucial for predicting its in vivo concentrations.

Diagram of In Vitro Metabolism Workflow:
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Caption: Workflow for an in vitro metabolism study.

Experimental Protocol: In Vitro Metabolism of Promethazine in Human Liver Microsomes

This protocol is designed to study the formation of N-Desmethyl Promethazine from its parent

compound.[4][15][16]

Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture

containing:

Phosphate buffer (e.g., 100 mM, pH 7.4).

Human liver microsomes.

Promethazine at various concentrations.
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Pre-incubation: Pre-incubate the mixture at 37°C for a short period (e.g., 5 minutes).

Reaction Initiation: Initiate the metabolic reaction by adding a solution of NADPH (the

cofactor for cytochrome P450 enzymes).

Incubation: Incubate the reaction mixture at 37°C for a specific time course (e.g., 0, 5, 15,

30, and 60 minutes).

Reaction Termination: Stop the reaction by adding a cold organic solvent, such as

acetonitrile, which also serves to precipitate the proteins.

Sample Processing: Centrifuge the samples to pellet the precipitated protein.

Analysis: Analyze the supernatant for the presence and quantity of N-Desmethyl

Promethazine using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass

Spectrometry) method.

Data Analysis: Determine the rate of formation of N-Desmethyl Promethazine at each

concentration of promethazine to calculate kinetic parameters such as Km and Vmax.

Blood-Brain Barrier Permeability
The central effects of promethazine, such as sedation, are dependent on its ability to cross the

blood-brain barrier (BBB). The physicochemical properties of N-Desmethyl Promethazine will

determine its ability to penetrate the CNS. N-demethylation can sometimes alter the lipophilicity

and hydrogen bonding potential of a molecule, which in turn can affect its BBB permeability.

Experimental Protocol: In Vitro Blood-Brain Barrier Permeability Assay

An in vitro BBB model, such as a transwell assay with brain endothelial cells, can be used to

assess the permeability of N-Desmethyl Promethazine.[17][18][19][20]

Cell Culture: Culture a monolayer of brain endothelial cells (e.g., hCMEC/D3) on a semi-

permeable membrane in a transwell insert.

Barrier Integrity: Confirm the integrity of the cell monolayer by measuring the

transendothelial electrical resistance (TEER).
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Assay Initiation: Add N-Desmethyl Promethazine to the apical (blood side) chamber of the

transwell.

Sampling: At various time points, collect samples from the basolateral (brain side) chamber.

Quantification: Analyze the concentration of N-Desmethyl Promethazine in the basolateral

samples using LC-MS/MS.

Data Analysis: Calculate the apparent permeability coefficient (Papp) to quantify the rate of

transport across the in vitro BBB model.

In Vivo Biological Activity
To confirm the in vitro findings and assess the physiological effects of N-Desmethyl

Promethazine, in vivo studies are essential. Based on its likely H1 receptor antagonism, the

following models are relevant.

Histamine-Induced Bronchoconstriction in Guinea Pigs
This classic model is used to evaluate the antihistaminic activity of a compound by its ability to

protect against histamine-induced bronchospasm.[21][22][23]

Experimental Protocol: Histamine-Induced Bronchoconstriction

Animal Preparation: Use healthy adult guinea pigs.

Compound Administration: Administer N-Desmethyl Promethazine or a vehicle control to the

animals via a suitable route (e.g., intraperitoneal injection).

Histamine Challenge: After a predetermined time, expose the animals to an aerosol of

histamine solution in a closed chamber.

Observation: Record the time to the onset of respiratory distress (pre-convulsive dyspnea).

Data Analysis: Compare the time to onset of respiratory distress in the N-Desmethyl

Promethazine-treated group to the control group. A significant delay in the onset of

symptoms indicates antihistaminic activity.
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Passive Paw Anaphylaxis in Rats
This model assesses the ability of a compound to inhibit a localized allergic reaction, which is

largely mediated by histamine.[24][25][26][27]

Experimental Protocol: Passive Paw Anaphylaxis

Sensitization: Sensitize rats by intradermal injection of an anti-ovalbumin IgE antibody into

one hind paw.

Compound Administration: After a sensitization period (e.g., 24 hours), administer N-

Desmethyl Promethazine or a vehicle control to the animals.

Antigen Challenge: After a set time, challenge the animals by intravenous injection of

ovalbumin mixed with a dye such as Evans blue.

Measurement of Edema: After a specific time following the challenge (e.g., 30 minutes),

sacrifice the animals and measure the amount of dye extravasated into the paw tissue. This

is a measure of the inflammatory edema.

Data Analysis: Compare the amount of dye extravasation in the N-Desmethyl Promethazine-

treated group to the control group. A significant reduction in dye extravasation indicates anti-

allergic activity.

Conclusion and Future Directions
N-Desmethyl Promethazine is a key metabolite of promethazine, and its biological activity likely

contributes to the overall pharmacological profile of the parent drug. Based on the structure-

activity relationships of phenothiazines, it is hypothesized that N-Desmethyl Promethazine

retains significant affinity for histamine H1, dopamine D2, and muscarinic acetylcholine

receptors. However, empirical data is needed to confirm these predictions and to quantify its

potency at these targets.

The experimental protocols provided in this guide offer a robust framework for the

comprehensive characterization of the biological activity of N-Desmethyl Promethazine. Such

studies are crucial for a deeper understanding of promethazine's mechanism of action, inter-

individual variability in response, and potential drug-drug interactions. Future research should
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focus on obtaining quantitative binding and functional data for N-Desmethyl Promethazine at a

range of relevant receptors and on elucidating its in vivo pharmacological and toxicological

profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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